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7-O-isopropyl fangchinoline 7-O-isopropyl fangchinoline
Brand Name: Vulcanchem
CAS No.: 125247-70-3
VCID: VC0055194
InChI: InChI=1S/C40H46N2O6/c1-24(2)46-39-37(45-7)22-28-15-17-42(4)32-19-26-10-13-33(43-5)35(20-26)47-29-11-8-25(9-12-29)18-31-30-23-36(48-40(39)38(28)32)34(44-6)21-27(30)14-16-41(31)3/h8-13,20-24,31-32H,14-19H2,1-7H3/t31-,32-/m0/s1
SMILES: CC(C)OC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Molecular Formula: C40H46N2O6
Molecular Weight: 650.8 g/mol

7-O-isopropyl fangchinoline

CAS No.: 125247-70-3

Main Products

VCID: VC0055194

Molecular Formula: C40H46N2O6

Molecular Weight: 650.8 g/mol

7-O-isopropyl fangchinoline - 125247-70-3

CAS No. 125247-70-3
Product Name 7-O-isopropyl fangchinoline
Molecular Formula C40H46N2O6
Molecular Weight 650.8 g/mol
IUPAC Name (1S,14S)-9,20,25-trimethoxy-15,30-dimethyl-21-propan-2-yloxy-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaene
Standard InChI InChI=1S/C40H46N2O6/c1-24(2)46-39-37(45-7)22-28-15-17-42(4)32-19-26-10-13-33(43-5)35(20-26)47-29-11-8-25(9-12-29)18-31-30-23-36(48-40(39)38(28)32)34(44-6)21-27(30)14-16-41(31)3/h8-13,20-24,31-32H,14-19H2,1-7H3/t31-,32-/m0/s1
Standard InChIKey BWAFJYRTDWVKOE-ACHIHNKUSA-N
Isomeric SMILES CC(C)OC1=C(C=C2CCN([C@@H]3C2=C1OC4=C(C=C5CCN([C@H](C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
SMILES CC(C)OC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Canonical SMILES CC(C)OC1=C(C=C2CCN(C3C2=C1OC4=C(C=C5CCN(C(C5=C4)CC6=CC=C(C=C6)OC7=C(C=CC(=C7)C3)OC)C)OC)C)OC
Synonyms 7-O-isopropyl fangchinoline
PubChem Compound 195426
Last Modified Nov 11 2021
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